2-(4-chloro-2-methylphenoxy)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)acetamide

Specification

• CAS No.: 880791-68-4
• Molecular Formula: C17H14ClN3O3
• Molecular Weight: 343.77
• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)acetamide
• Standard InChI: InChI=1S/C17H14ClN3O3/c1-11-9-13(18)7-8-14(11)23-10-15(22)19-17-16(20-24-21-17)12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,19,21,22)
• Standard InChI Key: XLJPHRGYHKZQJQ-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)NC2=NON=C2C3=CC=CC=C3

Introduction

2-(4-chloro-2-methylphenoxy)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)acetamide is a synthetic organic compound characterized by its complex molecular structure, which includes a chloro-substituted aromatic ring, a phenoxy group, and an oxadiazole moiety. This compound has a molecular formula of C₁₇H₁₄ClN₃O₃ and a molecular weight of approximately 343.8 g/mol.

Synthesis Methods

The synthesis of this compound typically involves multi-step reactions that require careful control of conditions to ensure the formation of the desired product. While specific synthesis protocols for this exact compound are not detailed in the available literature, similar compounds often involve reactions such as nucleophilic substitutions and condensations to form the oxadiazole ring and attach the aromatic moieties.

Biological Activity and Potential Applications

Compounds with oxadiazole rings have been explored for their antimicrobial and anticancer properties. Although specific biological activity data for 2-(4-chloro-2-methylphenoxy)-N-(4-phenyl-1,2,5-oxadiazol-3-yl)acetamide is limited, its structural similarity to other bioactive compounds suggests potential applications in medicinal chemistry. The presence of chloro and methyl groups on the aromatic rings may contribute to antifungal or antibacterial activities, similar to related compounds.

Compound Type	Biological Activity
Oxadiazole-based compounds	Antimicrobial
Chloro-substituted acetamides	Antifungal/Antibacterial
Thiazole derivatives	Antimicrobial/Anticancer

Research Findings and Future Directions

While detailed research findings specific to this compound are scarce, studies on similar compounds highlight the importance of molecular docking and in vitro assays to evaluate their efficacy and safety. Future research should focus on investigating the binding affinity of this compound with biological targets, such as enzymes or receptors related to microbial infections or cancer, to elucidate its mechanism of action.